Cas no 2351915-01-8 (2-{(tert-butoxy)carbonylamino}-3-(3-sulfanylphenyl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(3-sulfanylphenyl)propanoic acid
• CAS No: 2351915-01-8
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 5674246
• PubChem ID: 165770476
• Update Time: 2025-05-22

2-{(tert-butoxy)carbonylamino}-3-(3-sulfanylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2351915-01-8
• 2-{[(tert-butoxy)carbonyl]amino}-3-(3-sulfanylphenyl)propanoic acid
• EN300-26666362
• 2-{(tert-butoxy)carbonylamino}-3-(3-sulfanylphenyl)propanoic acid

• Inchi： 1S/C14H19NO4S/c1-14(2,3)19-13(18)15-11(12(16)17)8-9-5-4-6-10(20)7-9/h4-7,11,20H,8H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： OYYFKYBMQKPUON-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(=C1)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.10347926g/mol
• Monoisotopic Mass: 297.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.6Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(3-sulfanylphenyl)propanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-3-(3-sulfanylphenyl)propanoic acid (CAS No. 2351915-01-8)

In the realm of organic chemistry and pharmaceutical research, 2-{(tert-butoxy)carbonylamino}-3-(3-sulfanylphenyl)propanoic acid (CAS No. 2351915-01-8) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated as Boc-protected sulfanylphenylalanine, serves as a critical intermediate in peptide synthesis and drug development. Its molecular structure combines a tert-butoxycarbonyl (Boc) protecting group with a sulfanylphenyl moiety, making it a versatile building block for designing bioactive molecules.

The Boc group in this compound is a cornerstone of modern peptide chemistry, offering stability under acidic conditions while being easily removable under mild conditions. This property aligns with the growing demand for green chemistry and sustainable synthesis methods, a hot topic in 2024. Researchers are increasingly exploring Boc-protected amino acids like this one to minimize waste and improve reaction efficiency, addressing the pharmaceutical industry's push toward environmentally friendly processes.

Another key feature of 2-{(tert-butoxy)carbonylamino}-3-(3-sulfanylphenyl)propanoic acid is its sulfanyl (thiol) functional group, which plays a pivotal role in bioconjugation and protein engineering. With the rise of antibody-drug conjugates (ADCs) and targeted therapies, this compound's ability to form stable disulfide bonds makes it invaluable. Recent studies highlight its utility in cysteine modification and site-specific labeling, techniques that are revolutionizing personalized medicine and diagnostic imaging.

From a synthetic perspective, the compound's carboxylic acid terminus allows for further derivatization, enabling the creation of peptidomimetics and small-molecule inhibitors. This flexibility resonates with current trends in drug repurposing, where researchers modify existing scaffolds to discover new therapeutic applications. The 3-sulfanylphenyl moiety also contributes to enhanced cell permeability, a sought-after property in CNS drug development.

Quality control of CAS 2351915-01-8 involves advanced analytical techniques like HPLC and mass spectrometry, ensuring high purity for research use. As the pharmaceutical industry embraces AI-driven drug discovery, compounds with well-characterized properties like this one become essential for training predictive algorithms. Its inclusion in combinatorial chemistry libraries further underscores its relevance in high-throughput screening campaigns.

Storage and handling recommendations for this compound emphasize protection from moisture and oxidation, reflecting best practices for thiol-containing compounds. These protocols align with broader laboratory safety trends focusing on chemical stability and long-term storage solutions. The compound's shelf life and decomposition pathways are active research areas, particularly for applications requiring prolonged stability in biological matrices.

In summary, 2-{(tert-butoxy)carbonylamino}-3-(3-sulfanylphenyl)propanoic acid represents a multifaceted tool for medicinal chemists. Its dual functionality as both a protected amino acid and thiol donor positions it at the intersection of multiple cutting-edge research domains. As the scientific community continues to explore precision medicine and next-generation therapeutics, compounds like CAS 2351915-01-8 will undoubtedly play increasingly important roles in bridging chemical synthesis with biological innovation.